Cas no 7199-92-0 (4-Methyl-Delta8,24-cholestadien-3beta-ol)

• Product Name: 4-Methyl-Delta8,24-cholestadien-3beta-ol
• CAS No: 7199-92-0
• MF: C₂₈H₄₆O
• MW: 398.664248943329
• CID: 1996599
• PubChem ID: 22212496
• Update Time: 2025-04-21

4-Methyl-Delta8,24-cholestadien-3beta-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-Delta8,24-cholestadien-3beta-ol
• 4α-Methylcholesta-8,24-dien-3β-ol
• 4α-Methylzymosterol
• Cholesta-8,24-dien-3-ol, 4-methyl-, (3.beta.,4.alpha.)-
• DTXCID601022003
• 7199-92-0
• 4a-methylcholesta-8,24-dien-3b-ol
• FOUJWBXBKVVHCJ-GDNVEGMJSA-N
• NS00096177
• Cholesta-8,24-dien-3-ol, 4-methyl-, (3beta,4alpha)-
• 4-Methylcholesta-8,24-dien-3-ol #
• DTXSID30880635

• Inchi： 1S/C28H46O/c1-18(2)8-7-9-19(3)22-12-13-24-21-10-11-23-20(4)26(29)15-17-28(23,6)25(21)14-16-27(22,24)5/h8,19-20,22-24,26,29H,7,9-17H2,1-6H3/t19-,20+,22-,23?,24+,26+,27-,28+/m1/s1
• InChI Key： FOUJWBXBKVVHCJ-GDNVEGMJSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C([C@@H]1C)CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CC/C=C(\C)/C)CC[C@H]21

Computed Properties

• Exact Mass: 398.354866087Da
• Monoisotopic Mass: 398.354866087Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 20.2Ų